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Compound of Interest

Compound Name:
Benzaldehyde,4-chloro-3-

fluoro-,oxime

Cat. No.: B12092203

Get Quote

CAS Number: 202925-09-5

This guide provides a comprehensive technical overview of 4-chloro-3-fluorobenzaldehyde

oxime, a halogenated aromatic oxime with significant potential in medicinal chemistry and drug

development. While specific research on this particular molecule is emerging, this document

synthesizes information from closely related analogues and established chemical principles to

offer a robust resource for researchers, scientists, and professionals in the field.

Introduction: The Significance of Substituted
Benzaldehyde Oximes
Benzaldehyde oxime and its derivatives are a class of organic compounds that have garnered

considerable interest in pharmaceutical research due to their diverse biological activities. The

introduction of halogen substituents, such as chlorine and fluorine, onto the benzaldehyde

scaffold can significantly alter the molecule's physicochemical properties, including its

lipophilicity, electronic character, and metabolic stability. These modifications can, in turn,

influence the compound's biological activity, making halogenated benzaldehyde oximes

attractive candidates for drug discovery programs. The oxime functional group itself is a critical
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pharmacophore in several approved drugs and is known for its role in various biological

interactions.

Synthesis and Mechanism
The synthesis of 4-chloro-3-fluorobenzaldehyde oxime is typically achieved through a

condensation reaction between its corresponding aldehyde, 4-chloro-3-fluorobenzaldehyde,

and hydroxylamine. This well-established oximation reaction is a cornerstone of organic

synthesis.

The reaction mechanism involves the nucleophilic attack of hydroxylamine on the carbonyl

carbon of the aldehyde, followed by dehydration to form the C=N double bond of the oxime.

The presence of the electron-withdrawing chloro and fluoro groups on the aromatic ring can

enhance the electrophilicity of the carbonyl carbon, potentially facilitating the reaction.

Experimental Protocol: Synthesis of 4-chloro-3-
fluorobenzaldehyde oxime
This protocol is a generalized procedure based on standard oximation reactions.[1]

Materials:

4-Chloro-3-fluorobenzaldehyde

Hydroxylamine hydrochloride (NH₂OH·HCl)

A weak base (e.g., sodium acetate, pyridine)

Ethanol or a similar suitable solvent

Standard laboratory glassware

Procedure:

In a round-bottom flask, dissolve 4-chloro-3-fluorobenzaldehyde (1.0 equivalent) in ethanol.

To this solution, add hydroxylamine hydrochloride (1.1-1.5 equivalents).
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Add a weak base (1.1-1.5 equivalents) to the mixture to neutralize the HCl released from the

hydroxylamine hydrochloride.

Stir the reaction mixture at room temperature or with gentle heating. The reaction progress

can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled, and the product can be isolated by filtration

if it precipitates. Alternatively, the solvent can be removed under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield pure 4-chloro-3-fluorobenzaldehyde oxime.

4-Chloro-3-fluorobenzaldehyde

Reaction in Ethanol

Hydroxylamine Hydrochloride
+ Weak Base

Work-up and Purification 4-Chloro-3-fluorobenzaldehyde Oxime
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Caption: Relationship between starting material and product.

Spectral Characterization (Predicted)
While specific spectral data for 4-chloro-3-fluorobenzaldehyde oxime is not readily available, its

expected spectroscopic characteristics can be inferred from data on similar compounds. [2][3]

¹H NMR: The proton NMR spectrum is expected to show a singlet for the oxime proton (-OH)

at a downfield chemical shift. The proton of the CH=N group will also appear as a singlet.

The aromatic protons will exhibit complex splitting patterns due to the presence of both

chloro and fluoro substituents.

¹³C NMR: The carbon NMR spectrum will show a characteristic signal for the carbon of the

C=N bond. The aromatic carbons will display signals with chemical shifts influenced by the

electron-withdrawing effects of the halogen atoms, and C-F coupling will be observed.
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IR Spectroscopy: The infrared spectrum is expected to show a broad absorption band for the

O-H stretch of the oxime group (around 3100-3600 cm⁻¹). A characteristic peak for the C=N

stretch should appear in the region of 1620-1690 cm⁻¹. [4]Aromatic C-H and C=C stretching

vibrations will also be present.

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the compound (175.58 g/mol ). The isotopic pattern of the molecular ion,

with a characteristic M+2 peak approximately one-third the intensity of the M peak, will

confirm the presence of a chlorine atom.

Potential Applications in Drug Discovery and
Medicinal Chemistry
Substituted benzaldehyde oximes are a promising class of compounds in drug discovery. The

presence of chlorine and fluorine in 4-chloro-3-fluorobenzaldehyde oxime can enhance its

potential as a therapeutic agent. Halogenation can improve metabolic stability and membrane

permeability, which are desirable properties for drug candidates. [5] Potential therapeutic areas

for this class of compounds include:

Anticancer Agents: Some benzoxazole derivatives containing a chloro-substituent have

shown potential as anticancer agents. [6]The mechanism could involve the induction of

apoptosis or the inhibition of key signaling pathways.

Antimicrobial and Antifungal Agents: Oxime derivatives have been reported to exhibit a range

of antimicrobial and antifungal activities. [7]* Enzyme Inhibition: The oxime functional group

can act as a hydrogen bond donor and acceptor, allowing it to interact with the active sites of

various enzymes.
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Caption: Potential signaling pathways targeted by this class of compounds.

Safety and Handling
Specific safety data for 4-chloro-3-fluorobenzaldehyde oxime is not available. However, based

on the data for the starting material, 4-chloro-3-fluorobenzaldehyde, and general knowledge of

aromatic oximes, the following precautions should be taken:

Hazard Statements: The starting aldehyde is known to cause skin and eye irritation.

[8]Similar hazards should be assumed for the oxime derivative.

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

Handle the compound in a well-ventilated area or a fume hood.

Avoid inhalation of dust or vapors.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of

water.

Store in a cool, dry, and well-ventilated place away from incompatible materials.
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Conclusion
4-Chloro-3-fluorobenzaldehyde oxime is a promising molecule for further investigation in the

fields of medicinal chemistry and drug discovery. Its synthesis is straightforward, and its

halogenated structure suggests the potential for enhanced biological activity and favorable

pharmacokinetic properties. While specific experimental data for this compound is limited, this

guide provides a solid foundation for researchers to begin exploring its synthesis,

characterization, and potential applications. Further studies are warranted to fully elucidate the

biological profile of this and related compounds.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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